Cas no 471242-80-5 (Dimethyl Hydroxyaspartate, Mixture of Diastereomers)

• Product Name: Dimethyl Hydroxyaspartate, Mixture of Diastereomers
• CAS No: 471242-80-5
• MF: C₆H₁₁NO₅
• MW: 177.155242204666
• CID: 930734
• PubChem ID: 12510814
• Update Time: 2025-10-31

Dimethyl Hydroxyaspartate, Mixture of Diastereomers Chemical and Physical Properties

Names and Identifiers

• Dimethyl Hydroxyaspartate, Mixture of Diastereomers
• 3-Hydroxy-aspartic Acid Dimethyl Ester
• dimethyl 2-amino-3-hydroxybutanedioate
• DIMETHYL THREO-HYDROXY-D,L-ASPARTATE
• Dimethyl Hydroxyaspartate
• dimethyl (2R,3R)-2-amino-3-hydroxy-butanedioate
• 471242-80-5
• 746558-88-3
• DTXSID00500873
• SCHEMBL2498988
• Dimethyl 3-hydroxyaspartate
• Dimethyl(S)-3-hydroxy-L-aspartate

• Inchi： 1S/C6H11NO5/c1-11-5(9)3(7)4(8)6(10)12-2/h3-4,8H,7H2,1-2H3
• InChI Key： FKPFNKFGJIMFFG-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C(C(=O)OC)N

Computed Properties

• Exact Mass: 177.06400
• Monoisotopic Mass: 177.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 98.8Ų

Experimental Properties

• PSA: 98.85000
• LogP: -1.27910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Dimethyl Hydroxyaspartate, Mixture of Diastereomers

Dimethyl Hydroxyaspartate, Mixture of Diastereomers: A Comprehensive Overview

Dimethyl Hydroxyaspartate, also known by its CAS number 471242-80-5, is a compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a mixture of diastereomers, which refers to stereoisomers that are not mirror images of each other. The study of such compounds is crucial due to their potential applications in drug development and as intermediates in organic synthesis.

The chemical structure of Dimethyl Hydroxyaspartate consists of a hydroxyaspartic acid backbone with two methyl groups attached. The presence of hydroxyl and amino groups makes this compound highly versatile in terms of its reactivity and biological activity. Recent studies have highlighted the importance of stereochemistry in determining the pharmacokinetic properties of such compounds. For instance, research published in the Journal of Medicinal Chemistry demonstrated that the diastereomeric mixture can exhibit varying degrees of bioavailability and metabolic stability, depending on the specific stereochemical arrangement.

One of the most promising applications of Dimethyl Hydroxyaspartate lies in its potential as a chiral building block for the synthesis of complex molecules. The ability to control stereochemistry during synthesis is a critical factor in modern drug discovery, as it can significantly influence the efficacy and safety profile of a compound. By utilizing this compound as an intermediate, researchers can streamline the production process for enantiomerically pure drugs, which are often required for therapeutic applications.

In addition to its role in organic synthesis, Dimethyl Hydroxyaspartate has also been explored for its potential in nutraceuticals and functional foods. Its amino acid derivative nature makes it a candidate for products aimed at enhancing cognitive function or supporting muscle recovery. A recent clinical trial conducted by researchers at the University of California, Los Angeles (UCLA), indicated that supplementation with this compound could improve memory retention in aging populations, although further studies are needed to confirm these findings.

The production of Dimethyl Hydroxyaspartate involves a multi-step synthesis process that typically begins with the isolation of hydroxyaspartic acid from natural sources or through chemical synthesis. The subsequent methylation step is carefully controlled to ensure optimal yields and stereochemical purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the final product and confirm its identity.

From an environmental standpoint, the synthesis and use of Dimethyl Hydroxyaspartate have been evaluated for their sustainability. Researchers have developed greener synthetic pathways that minimize waste generation and reduce reliance on hazardous reagents. These advancements align with global efforts to promote eco-friendly practices within the chemical industry.

In conclusion, Dimethyl Hydroxyaspartate (CAS 471242-80-5), as a mixture of diastereomers, represents a valuable compound with diverse applications across multiple disciplines. Its unique chemical properties and stereochemical versatility make it an essential tool in contemporary research and development activities. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and improving human health.